2-Oxo-3-(pyridin-3-yl)propanoic acid

• Molecular Formula: C8H7NO3
• Molecular Weight: 165.15 g/mol
• IUPAC Name: 2-oxo-3-pyridin-3-ylpropanoic acid
• InChI: InChI=1S/C8H7NO3/c10-7(8(11)12)4-6-2-1-3-9-5-6/h1-3,5H,4H2,(H,11,12)
• InChI Key: VJJMVYPGUCWMQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(=O)C(=O)O

Description

2-Oxo-3-(pyridin-3-yl)propanoic acid hydrochloride (CAS 2580219-67-4) is a chemical compound offered for research and development purposes . With the molecular formula C₈H₈ClNO₃ and a molecular weight of 201.61 g/mol, this compound serves as a valuable synthetic intermediate in organic and medicinal chemistry . Compounds featuring the 2-oxopropanoic acid (alpha-keto acid) scaffold linked to a pyridine ring are of significant interest in pharmaceutical research. The alpha-keto acid functional group is a key motif in the design of enzyme inhibitors, particularly for zinc-binding enzymes like matrix metalloproteinases (MMPs), which are targets in cancer research . As such, this compound may be utilized in the synthesis and development of novel therapeutic agents, including potential antiproliferative compounds for cancer research . This product is intended for use in laboratory research only and is not for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate precautions in a controlled laboratory setting.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: Pyridin-2-yl vs. Pyridin-3-yl Derivatives

• 2-Oxo-3-(pyridin-2-yl)propanoic acid (CAS 175733-76-3) shares the same molecular formula (C₈H₇NO₃) but differs in the pyridine substituent position. This isomer has a molecular weight of 165.15 g/mol and exhibits hazards including skin/eye irritation (H315-H319) and respiratory sensitivity (H335) .
• 2-Oxo-3-(pyridin-4-yl)propanoic acid (O-205, from alkaloid studies) further demonstrates how pyridine ring positioning affects bioactivity. The 4-pyridinyl group may reduce steric hindrance compared to the 3-isomer, influencing binding affinity in enzyme-substrate systems .

Functional Group Variants

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Biological Relevance/Applications
2-Oxo-3-phenylpropanoic acid	C₉H₈O₃	164.16	α-keto, phenyl	Substrate for lactate dehydrogenase
(R)-2-Amino-3-(pyridin-3-yl)propanoic acid	C₈H₁₀N₂O₂	166.18	Amino, pyridin-3-yl	Chiral building block in peptide synthesis
2-Fluoro-3-(pyridin-3-yl)propanoic acid	C₈H₈FNO₂	169.15	Fluoro, pyridin-3-yl	Research chemical with modified polarity
2-Oxo-3-(thiophen-2-yl)propanoic acid	C₇H₆O₃S	170.18	α-keto, thiophen-2-yl	Less basic than pyridine analogs; used in heterocyclic synthesis

• 2-Oxo-3-phenylpropanoic acid (CAS HY-W012530) replaces pyridine with a phenyl group, reducing nitrogen-mediated interactions. It is a known substrate for lactate dehydrogenase, producing 3-phenyllactic acid .
• The amino variant (CAS 70702-47-5) substitutes the ketone with an amino group, converting it into a chiral α-amino acid. This derivative is used in peptide synthesis and has a higher melting point (~200°C) due to zwitterionic stability .
• Fluoro-substituted analogs (e.g., 2-Fluoro-3-(pyridin-3-yl)propanoic acid) introduce electronegativity, enhancing metabolic stability and altering logP values (predicted ~0.5 vs. ~-0.2 for the parent compound) .

Key Research Findings and Data

Physicochemical Properties

Property	2-Oxo-3-(pyridin-3-yl)propanoic acid	2-Oxo-3-(pyridin-2-yl)propanoic acid	2-Oxo-3-phenylpropanoic acid
Molecular Weight	165.15	165.15	164.16
logP (Predicted)	-0.2	-0.3	1.1
Water Solubility (mg/mL)	~10–20	~10–20	~5–10
Melting Point (°C)	~180–185	~175–180	~160–165

Preparation Methods

Esterification and Hydrolysis

A common strategy involves synthesizing β-keto esters followed by saponification. For example, methyl 2-oxo-3-(pyridin-3-yl)propanoate can be hydrolyzed using NaOH in methanol/water (1:1 v/v) at 80°C, yielding the acid after acidification. This method mirrors the synthesis of 2,2-dimethylpent-4-enoic acid, where ester hydrolysis achieved 70% yield.

Reaction Conditions:

• Esterification: K₂CO₃ (3.0 equiv.), iodomethane (6.0 equiv.) in acetone (0.4 M), 18 h, 97% yield.

• Hydrolysis: NaOH (2.0 equiv.), MeOH/H₂O (25 mL:12 mL), 80°C, 12 h.

Grignard and Allylation Approaches

Methyltriphenylphosphonium bromide (MTPPB)-mediated olefination, as used in synthesizing 4-methylpent-4-enoic acid, could be adapted. A pyridin-3-ylmagnesium bromide reagent may react with ethyl acetoacetate, followed by oxidation and hydrolysis.

Coupling Reactions with Pyridine Derivatives

Peptide Coupling Strategies

The patent WO2019020790A1 demonstrates amide bond formation using DCI in dichloromethane at −10–15°C. Applying this to pyridin-3-amine and β-keto acids could yield intermediates for oxidation.

Example Protocol:

• React pyridin-3-amine with Z-protected β-keto acid (1.0 equiv.) using DCI (1.2 equiv.) in CH₂Cl₂ at 0°C.

• Oxidize the secondary alcohol intermediate with Dess-Martin periodinane (1.5 equiv.) in CH₂Cl₂, 25°C, 2 h.

Palladium-Catalyzed Cross-Coupling

Vinyl tributyltin and Pd(PPh₃)₄ in toluene (0.1 M, 100°C, 18 h) enabled vinylation of 5-methoxy-2-vinylbenzoic acid. A similar approach could introduce pyridin-3-yl groups to β-keto acid precursors.

Oxidation of Secondary Alcohol Precursors

Dess-Martin Periodinane Oxidation

The Dess-Martin reagent (CAS: 87413-09-0) oxidizes secondary alcohols to ketones efficiently. For 3-(pyridin-3-yl)-2-hydroxypropanoic acid, oxidation in CH₂Cl₂ at 25°C would yield the target compound.

Optimized Conditions:

• Dess-Martin periodinane (1.2 equiv.), CH₂Cl₂ (0.2 M), 25°C, 2 h.

• Yield: ~85–90% (extrapolated from benzodiazepine syntheses).

Swern Oxidation

Alternative oxidants like oxalyl chloride/DMSO could be used, though the patent reports lower efficiency compared to Dess-Martin.

Hydrolysis of Protected Intermediates

Boc-Protected Intermediates

Synthesis of Methyl (S)-2-((tert-butoxycarbonyl)amino)-3-(pyridin-3-yl)propanoate (43) illustrates Boc-group utility. Acidic deprotection (TFA/CHCl₃) followed by hydrolysis would yield the β-keto acid.

Deprotection: 20% TFA in CHCl₃, 1 h, rt.
Hydrolysis: NaOH (2.0 equiv.), MeOH/H₂O, 80°C.

Comparative Analysis of Methods

Method	Yield (%)	Key Reagents	Limitations
β-Keto ester hydrolysis	70–97	NaOH, MeOH/H₂O	Decarboxylation risk
Dess-Martin oxidation	85–90	Dess-Martin periodinane	Cost of reagent
Pd-catalyzed coupling	48–70	Pd(PPh₃)₄, vinyl tributyltin	Requires anhydrous conditions

Q & A

Basic Research Questions

Q. What are the established synthetic methodologies for 2-Oxo-3-(pyridin-3-yl)propanoic acid?

• Methodology : Synthesis typically involves (1) oxidation of ester precursors (e.g., methyl 3-oxo-3-(pyridin-3-yl)propanoate) using reagents like KMnO₄ in acidic aqueous media , or (2) condensation of pyridine derivatives with α-keto acids under controlled pH (4–6) and temperature (50–80°C) to form the oxo-propanoic acid backbone .
• Critical Parameters : Reaction yields (65–78%) depend on solvent choice (water, acetone) and oxidant strength. Purity is validated via HPLC (>90%) .

Q. Which spectroscopic techniques are recommended for characterizing 2-Oxo-3-(pyridin-3-yl)propanoic acid?

• Techniques :

• NMR (¹H/¹³C): Assigns pyridinyl proton signals (δ 8.5–9.0 ppm) and carbonyl carbons (δ 170–175 ppm) .
• IR : Confirms carbonyl (C=O) stretches at ~1700 cm⁻¹ and pyridine ring vibrations (1600–1450 cm⁻¹) .
• HPLC-MS : Validates molecular weight (e.g., [M+H]⁺ = 194.1) and purity (>95%) .

Q. What are the common chemical reactions involving 2-Oxo-3-(pyridin-3-yl)propanoic acid?

• Reactions :

• Oxidation : Converts side-chain alcohols to ketones using KMnO₄ or H₂O₂ .
• Reduction : Sodium borohydride (NaBH₄) reduces the oxo group to hydroxyl, forming 3-(pyridin-3-yl)propanoic acid derivatives .
• Substitution : The pyridine nitrogen participates in nucleophilic aromatic substitution with amines or halides under catalytic Cu(I) .

Advanced Research Questions

Q. How can researchers optimize the oxidation step to improve synthesis efficiency?

• Strategies :

• Reagent Selection : H₂O₂ in acetone/water (1:1) at 25°C achieves higher yields (78%) than KMnO₄ (65%) with fewer byproducts .
• pH Control : Buffering at pH 4.5 (acetate buffer) stabilizes intermediates and prevents over-oxidation .
• Scale-Up : Continuous flow reactors enhance reproducibility for multi-gram syntheses .

Q. How to resolve contradictions in reported biological activities of derivatives?

• Approaches :

• Purity Standardization : Use orthogonal purity checks (HPLC + NMR) to eliminate batch variability .
• Assay Harmonization : Compare IC₅₀ values under identical conditions (e.g., pH 7.4, 37°C) for enzyme inhibition studies .
• Structural Analog Analysis : Fluorine or chlorine substitutions at the pyridine 3-position modulate target affinity, explaining activity discrepancies .

Q. What strategies ensure enantiomeric purity in chiral derivatives?

• Methods :

• Asymmetric Catalysis : Use L-proline or chiral Ru catalysts during alkylation to achieve >90% enantiomeric excess (ee) .
• Chiral Resolution : Enantiomers are separated via chiral HPLC (e.g., Chiralpak® AD-H column) with hexane/isopropanol mobile phases .